Cas no 1028708-21-5 (Stemoninine; 1-Oxo, 12,13α-dihydro, 9a,12α-dihydroxy, 2,3-didehydro)
1028708-21-5 structure
Product Name:Stemoninine; 1-Oxo, 12,13α-dihydro, 9a,12α-dihydroxy, 2,3-didehydro
CAS No:1028708-21-5
MF:C22H29NO8
MW:435.467567205429
CID:6729264
Update Time:2024-03-03
Stemoninine; 1-Oxo, 12,13α-dihydro, 9a,12α-dihydroxy, 2,3-didehydro Chemical and Physical Properties
Names and Identifiers
-
- Oxystemoenonine
- (-)-Oxystemoenonine
- Stemoninine; 1-Oxo, 12,13α-dihydro, 9a,12α-dihydroxy, 2,3-didehydro
-
- Inchi： 1S/C22H29NO8/c1-4-12-17-14(30-22(12)18(25)11(3)20(27)31-22)6-5-7-23-13(9-16(24)21(17,23)28)15-8-10(2)19(26)29-15/h9-12,14-15,17-18,25,28H,4-8H2,1-3H3
- InChI Key： SWPOVYVXDQCLSS-UHFFFAOYSA-N
- SMILES： CCC1C2(C(O)C(C)C(=O)O2)OC2CCCN3C(C12)(O)C(=O)C=C3C1OC(=O)C(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- XLogP3: 1.333
Stemoninine; 1-Oxo, 12,13α-dihydro, 9a,12α-dihydroxy, 2,3-didehydro Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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